Cas no 74628-83-4 (Benzoic acid, 4-methyl-, (2R)-2,3-dihydroxypropyl ester)

• Product Name: Benzoic acid, 4-methyl-, (2R)-2,3-dihydroxypropyl ester
• CAS No: 74628-83-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 540741
• PubChem ID: 71403942
• Update Time: 2025-04-19

Benzoic acid, 4-methyl-, (2R)-2,3-dihydroxypropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, (2R)-2,3-dihydroxypropyl ester
• [(2R)-2,3-dihydroxypropyl] 4-methylbenzoate
• 74628-83-4
• DTXSID30824817
• (2R)-2,3-Dihydroxypropyl 4-methylbenzoate

• Inchi： 1S/C11H14O4/c1-8-2-4-9(5-3-8)11(14)15-7-10(13)6-12/h2-5,10,12-13H,6-7H2,1H3/t10-/m1/s1
• InChI Key： KIOKYCVVNSPFNL-SNVBAGLBSA-N
• SMILES： O(C(C1C=CC(C)=CC=1)=O)C[C@@H](CO)O

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.8Ų